Cas no 90271-59-3 (2-Butenethioamide, 2-cyano-3-(dimethylamino)-)

• Product Name: 2-Butenethioamide, 2-cyano-3-(dimethylamino)-
• CAS No: 90271-59-3
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 1949703
• PubChem ID: 71429477
• Update Time: 2025-04-21

2-Butenethioamide, 2-cyano-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenethioamide, 2-cyano-3-(dimethylamino)-
• 2-cyano-3-(dimethylamino)but-2-enethioamide
• DTXSID60848162
• 90271-59-3

• Inchi： 1S/C7H11N3S/c1-5(10(2)3)6(4-8)7(9)11/h1-3H3,(H2,9,11)
• InChI Key： ZHKVCKSRAJGENQ-UHFFFAOYSA-N
• SMILES： S=C(C(C#N)=C(C)N(C)C)N

Computed Properties

• Exact Mass: 169.06736854Da
• Monoisotopic Mass: 169.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 85.1Ų